N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine

• CAS No.: 54119-68-5
• Molecular Formula: C22H24Cl2NO3P
• Molecular Weight: 452.3 g/mol
• IUPAC Name: N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine
• InChI: InChI=1S/C22H24Cl2NO3P/c23-18-5-1-3-7-20(18)27-29(26,28-21-8-4-2-6-19(21)24)25-22-12-15-9-16(13-22)11-17(10-15)14-22/h1-8,15-17H,9-14H2,(H,25,26)
• InChI Key: QJZYPVHGSNKGTG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NP(=O)(OC4=CC=CC=C4Cl)OC5=CC=CC=C5Cl

Description

N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine is a complex organic compound that features a unique adamantane core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine typically involves the reaction of adamantane derivatives with phosphoryl chloride and 2-chlorophenol. The reaction is carried out under controlled conditions to ensure the proper formation of the desired product. The process may involve multiple steps, including the protection and deprotection of functional groups, to achieve the final compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized adamantane derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups.

Scientific Research Applications

N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential as a therapeutic agent or its role in drug delivery systems.

Industry: The compound can be used in the development of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-bis(2-chlorophenoxy)phosphoryladamantan-1-amine include other adamantane derivatives and phosphorylated compounds. Examples include:

• N,N-bis(2-chloroethyl)-1,3,2-oxazaphosphinan-2-amine 2-oxide
• 1,3-dehydroadamantane
• 1-n-propyladamantane

Uniqueness

This compound is unique due to its specific combination of functional groups and the adamantane core structure. This combination imparts distinct chemical and physical properties, making it valuable for various scientific and industrial applications.